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Compound of Interest

Compound Name: Diisopropyl maleate

Cat. No.: B158051

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diisopropyl maleate (DIPM) is an organic compound, specifically the di-ester of maleic acid
and isopropanol. Its chemical structure, characterized by a cis-alkene functionality flanked by
two isopropyl ester groups, imparts a unique set of physicochemical properties that make it a
valuable intermediate in various chemical syntheses. This technical guide provides a
comprehensive overview of the core physicochemical properties of diisopropyl maleate,
detailed experimental protocols for their determination, and an exploration of its reactivity in
significant chemical transformations.

Physicochemical Properties

The fundamental physicochemical properties of diisopropyl maleate are summarized in the
table below. These properties are crucial for its handling, application in synthesis, and for
purification processes.
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Property Value

Molecular Formula C10H1604

Molecular Weight 200.23 g/mol

Physical State Liquid

Melting Point -30.15°C

Boiling Point 225.5 °C at 760 mmHg
Density 1.027 g/cm3

Water Solubility

9.9¢g/Lat20°C

Appearance

Odorless

Experimental Protocols

Detailed methodologies for the synthesis of diisopropyl maleate and the determination of its

key physicochemical properties are provided below.

Synthesis of Diisopropyl Maleate via Fischer

Esterification

This protocol describes the synthesis of diisopropyl maleate from maleic anhydride and

isopropanol.

Materials:

Maleic anhydride

Isopropanol

Sulfuric acid (catalyst)

Sodium bicarbonate solution (5% w/v)

Anhydrous magnesium sulfate
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Round-bottom flask

Reflux condenser

Separatory funnel

Distillation apparatus
Procedure:

 In a round-bottom flask equipped with a reflux condenser, combine maleic anhydride and
isopropanol in a 1.5 molar ratio.

» Slowly add a catalytic amount of concentrated sulfuric acid to the mixture.
o Heat the reaction mixture to reflux at approximately 80-100°C for 4-6 hours.
 After cooling to room temperature, transfer the mixture to a separatory funnel.

» Wash the organic layer sequentially with water and 5% sodium bicarbonate solution to
neutralize the acidic catalyst.

» Dry the organic layer over anhydrous magnesium sulfate.

« Filter the drying agent and purify the crude diisopropyl maleate by vacuum distillation.

Determination of Boiling Point

The boiling point is determined using the distillation method.
Apparatus:

Distillation flask

Condenser

Thermometer

Receiving flask
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e Heating mantle

Procedure:

Place a sample of purified diisopropyl maleate in the distillation flask.

Assemble the distillation apparatus.

Heat the flask gently.

Record the temperature at which a steady stream of distillate is collected in the receiving
flask. This temperature is the boiling point.

Determination of Density

The density is determined using a pycnometer.
Apparatus:

o Pycnometer (specific gravity bottle)

e Analytical balance

o Water bath

Procedure:

Weigh a clean, dry pycnometer.

Fill the pycnometer with diisopropyl maleate and weigh it again.

Empty and clean the pycnometer, then fill it with distilled water and weigh it.

The density is calculated using the formula: Density = (mass of diisopropyl maleate) /
(mass of water) * density of water at the experimental temperature.

Determination of Water Solubility

The shake-flask method is used to determine water solubility.
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Apparatus:

Erlenmeyer flask with a stopper

Shaking incubator

Centrifuge

Analytical instrument for quantification (e.g., GC-MS)
Procedure:

e Add an excess amount of diisopropyl maleate to a known volume of distilled water in an
Erlenmeyer flask.

o Seal the flask and place it in a shaking incubator at a constant temperature (e.g., 20°C) for
24-48 hours to reach equilibrium.

» Centrifuge the solution to separate the undissolved ester.

o Carefully extract an aliquot of the aqueous phase and determine the concentration of
diisopropyl maleate using a suitable analytical method.

Reactivity Profile: The Diels-Alder Reaction

Diisopropyl maleate, with its electron-deficient double bond, serves as an excellent dienophile
in the Diels-Alder reaction. This [4+2] cycloaddition reaction is a powerful tool in organic
synthesis for the formation of six-membered rings. A typical Diels-Alder reaction involving
diisopropyl maleate as the dienophile is depicted below.
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Reactants

Butadiene + Product

Cyclohexene derivative

—

Diisopropyl Maleate

Click to download full resolution via product page
Caption: Diels-Alder reaction of Butadiene with Diisopropyl Maleate.

Synthesis and Purification Workflow

The overall process for synthesizing and purifying diisopropyl maleate can be visualized as a
sequential workflow, ensuring a high-purity final product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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